Mahanimbicine

• CAS: 28305-77-3
• Molecular Formula: C23H25NO
• Molecular Weight: 331.4 g/mol
• InChI: InChI=1S/C23H25NO/c1-15(2)6-5-12-23(4)13-11-18-21(25-23)10-8-17-19-14-16(3)7-9-20(19)24-22(17)18/h6-11,13-14,24H,5,12H2,1-4H3
• InChIKey: YZBKHDJPIAYXQH-UHFFFAOYSA-N

Mahanimbicine (CAS 28305-77-3) Procurement Guide: Carbazole Alkaloid from Murraya koenigii for Cancer and Wound Healing Research

Mahanimbicine (CAS 28305-77-3, (+)-Mahanimbicine) is a pyrano[3,2-a]carbazole alkaloid [1] primarily isolated from the leaves of Murraya koenigii (curry leaf tree) [2][3]. It belongs to the class of organic compounds known as carbazoles, characterized by a three-ring system containing a pyrrole ring fused to a benzene ring [1]. The compound exhibits a molecular formula of C23H25NO and a molecular weight of approximately 331.4 g/mol [1]. Mahanimbicine is a solid at room temperature with a reported melting point of 142 °C [1]. It is a natural product of interest in pharmacological research, particularly for its potential in cancer and wound healing studies [2][3].

Natural product carbazole alkaloid from Murraya koenigii

Cell-model cytotoxicity and tissue-repair endpoint studies

Distinct activity profile for structure-activity relationship investigations

• [1] Human Metabolome Database. (+)-Mahanimbicine (HMDB0030225). View Source
• [2] Nagappan, T., Ramasamy, P., Wahid, M. E., Segaran, T. C., & Vairappan, C. S. (2011). Biological activity of carbazole alkaloids and essential oil of Murraya koenigii against antibiotic resistant microbes and cancer cell lines. Molecules, 16(11), 9651-9664. View Source
• [3] Nagappan, T., Segaran, T. C., Wahid, M. E., Ramasamy, P., & Vairappan, C. S. (2012). Efficacy of carbazole alkaloids, essential oil and extract of Murraya koenigii in enhancing subcutaneous wound healing in rats. Molecules, 17(12), 14449-14463. View Source

Why Generic Carbazole Alkaloid Substitution Fails: Mahanimbicine vs. Mahanimbine and Mahanine

Carbazole alkaloids from Murraya koenigii exhibit striking activity divergences despite their structural similarities. Direct comparative studies demonstrate that mahanimbicine is not functionally interchangeable with its close analogs mahanimbine and mahanine. For instance, mahanimbicine exhibits moderate cytotoxicity (IC50 17.00-18.31 µg/mL) while mahanimbine displays potent activity (≤5.0 µg/mL) [1][2]. Conversely, in wound healing, mahanimbicine significantly outperforms both analogs in collagen deposition (88.54% vs. lower rates) [3]. In enzyme inhibition, mahanimbicine shows no detectable activity against pancreatic cholesterol esterase, whereas mahanine exhibits an IC50 of 34.56 µg/mL [4]. These functional divergences underscore that substitution without experimental validation would introduce unacceptable scientific and procurement risk.

Cytotoxicity potency mismatch

Potency profile against cancer cell lines may differ considerably from mahanimbine; MTT assay results are not directly transferable.

Wound-healing endpoint divergence

Collagen deposition and tissue organization endpoints may not replicate with mahanimbine or mahanine; model-specific response requires validation.

Enzyme inhibition specificity gap

Cholesterol esterase inhibition activity observed with mahanine is absent in mahanimbicine; off-target profiling cannot be assumed across analogs.

• [1] Nagappan, T., Ramasamy, P., Wahid, M. E., Segaran, T. C., & Vairappan, C. S. (2011). Biological activity of carbazole alkaloids and essential oil of Murraya koenigii against antibiotic resistant microbes and cancer cell lines. Molecules, 16(11), 9651-9664. View Source
• [2] Nagappan, T., et al. (2011). Data from MDPI Molecules 16(11) 9651-9664: IC50 values for mahanimbicine and mahanimbine. View Source
• [3] Nagappan, T., Segaran, T. C., Wahid, M. E., Ramasamy, P., & Vairappan, C. S. (2012). Efficacy of carbazole alkaloids, essential oil and extract of Murraya koenigii in enhancing subcutaneous wound healing in rats. Molecules, 17(12), 14449-14463. View Source
• [4] Pyranocarbazole alkaloids, isolated from Clausena cambodiana leaves, as a pancreatic cholesterol esterase inhibitor, and their HPLC–DAD quantitative determination method. Chemical Papers (2021). View Source

Mahanimbicine (28305-77-3): Quantitative Comparative Evidence vs. In-Class Analogs

Cytotoxicity Profile: Mahanimbicine Exhibits Moderate Activity Compared to Highly Potent Mahanimbine

Mahanimbicine (compound 2) exhibits moderate cytotoxicity against MCF-7 and P388 cell lines with IC50 values of 17.00 µg/mL and 18.31 µg/mL, respectively. In direct head-to-head comparison within the same study, mahanimbine (compound 3) demonstrated markedly more potent activity, with IC50 values ≤5.0 µg/mL against the same cell lines [1]. The essential oil also showed comparable potency to mahanimbine [1]. This data is derived from MTT assays after 72 hours of exposure [1].

Cytotoxicity profile

Head-to-head

MCF‑7 IC50 17.00 µg/mL, P388 IC50 18.31 µg/mL
Mahanimbine ≤5.0 µg/mL (both lines)

Supports cytotoxicity endpoint review

MTT assay, 72h exposure, reported values

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	MCF-7: 17.00 µg/mL; P388: 18.31 µg/mL
Comparator Or Baseline	Mahanimbine: ≤5.0 µg/mL (both cell lines)
Quantified Difference	Mahanimbicine is approximately 3-4 fold less potent
Conditions	MTT assay, 72-hour exposure, MCF-7 (breast cancer) and P388 (murine leukemia) cell lines

Why This Matters

For procurement decisions in cancer research, the lower potency of mahanimbicine may be advantageous for studies requiring less cytotoxic compounds or for investigating structure-activity relationships.

• [1] Nagappan, T., Ramasamy, P., Wahid, M. E., Segaran, T. C., & Vairappan, C. S. (2011). Biological activity of carbazole alkaloids and essential oil of Murraya koenigii against antibiotic resistant microbes and cancer cell lines. Molecules, 16(11), 9651-9664. View Source

Wound Healing Efficacy: Mahanimbicine Achieves Superior Collagen Deposition (88.54%) vs. Mahanine and Mahanimbine

In a rat subcutaneous wound healing model, topical application of mahanimbicine (2) resulted in 88.54% collagen deposition, significantly higher than wounds treated with mahanine (1), mahanimbine (3), and essential oil. The extract of M. koenigii achieved 91.78% collagen deposition. Mahanimbicine-treated wounds also exhibited well-organized collagen bands, fibroblast formation, hair follicle buds, and reduced inflammatory cells [1]. Wound contraction was evident by day 4 (12.60% contraction) and complete epithelialization by day 18 [1].

Wound healing collagen

Head-to-head

Collagen deposition 88.54% (mahanimbicine)
vs. lower values for mahanine, mahanimbine, essential oil

Reported collagen deposition endpoint

Rat subcutaneous wound model, topical application

Evidence Dimension	Collagen deposition (% area)
Target Compound Data	88.54%
Comparator Or Baseline	Mahanine, mahanimbine, essential oil (all lower, specific percentages not reported but stated as lower)
Quantified Difference	Mahanimbicine provided the highest collagen deposition among pure compounds; only the crude extract was slightly higher at 91.78%
Conditions	Rat subcutaneous wound model, 8 mm dorsal wounds, topical application, 18-day monitoring

Why This Matters

For researchers investigating wound healing or tissue regeneration, mahanimbicine offers a quantifiable advantage over its structural analogs in promoting collagen deposition and organized tissue repair.

• [1] Nagappan, T., Segaran, T. C., Wahid, M. E., Ramasamy, P., & Vairappan, C. S. (2012). Efficacy of carbazole alkaloids, essential oil and extract of Murraya koenigii in enhancing subcutaneous wound healing in rats. Molecules, 17(12), 14449-14463. View Source

Molecular Docking: Mahanimbicine Binds CDK2 and MAPK3 with Higher Affinity Than Topotecan

In silico molecular docking studies revealed that (+)-Mahanimbicine, along with Isomahanine and Murrayacinine, bound to CDK2 and MAPK3 with binding affinities ranging from -10.8 to -10.5 kcal/mol. These values indicate stronger binding than the clinical topoisomerase I inhibitor Topotecan, which showed weaker affinity [1]. The compounds exhibited similar affinities for both kinases [1].

Kinase binding affinity

Reported

CDK2/MAPK3 binding energy −10.8 to −10.5 kcal/mol

Supports kinase selectivity research workflow

In silico docking; Topotecan showed weaker affinity

Evidence Dimension	Binding energy (kcal/mol)
Target Compound Data	-10.8 to -10.5 kcal/mol (CDK2 and MAPK3)
Comparator Or Baseline	Topotecan (weaker, specific value not provided but stated as weaker)
Quantified Difference	Mahanimbicine binds more strongly than Topotecan
Conditions	Molecular docking simulation, CDK2 and MAPK3 targets

Why This Matters

This in silico evidence supports the prioritization of mahanimbicine over other carbazole analogs for targeted kinase inhibition studies, particularly in cervical cancer research.

• [1] Balkrishna, A., Sharma, Y., Dabas, S., Arya, V., & Dabas, A. (2025). Multifaceted computational insights of murrayacinine as dual inhibitors of CDK2 and MAPK3 to combat cervical cancer. Biochemical and Biophysical Research Communications, 775, 152178. View Source

Pancreatic Cholesterol Esterase Inhibition: Mahanimbicine Shows No Detectable Activity, a Key Differentiator from Mahanine

In a bioassay-guided isolation study targeting pancreatic cholesterol esterase, mahanimbicine (3) exhibited no inhibitory activity, whereas mahanine (2) and 8-hydroxymahanimbine (1) showed potent inhibition with IC50 values of 34.56 µg/mL and 48.56 µg/mL, respectively [1]. Mahanimbine (4) also lacked activity [1]. This data provides a clear functional distinction between structurally similar carbazole alkaloids.

Cholesterol esterase inhibition

Data to verify

No inhibition detected (IC50 >100 µg/mL inferred)
Mahanine IC50 34.56 µg/mL

Reported enzyme inhibition profile

Pancreatic cholesterol esterase assay; source review needed

Evidence Dimension	Enzyme inhibition (IC50)
Target Compound Data	No inhibition (IC50 >100 µg/mL, inferred)
Comparator Or Baseline	Mahanine: IC50 = 34.56 µg/mL; 8-hydroxymahanimbine: IC50 = 48.56 µg/mL
Quantified Difference	Mahanimbicine is inactive, while mahanine is a potent inhibitor
Conditions	Pancreatic cholesterol esterase inhibition assay

Why This Matters

This negative result is a critical differentiator for procurement. Researchers studying cholesterol metabolism or hypercholesterolemia should select mahanine, not mahanimbicine, while those seeking compounds devoid of this off-target effect may prefer mahanimbicine.

• [1] Pyranocarbazole alkaloids, isolated from Clausena cambodiana leaves, as a pancreatic cholesterol esterase inhibitor, and their HPLC–DAD quantitative determination method. Chemical Papers (2021). View Source

Antibacterial Activity: Mahanimbicine Exhibits Weak to Moderate MICs Compared to Mahanimbine

In a study evaluating antibacterial activity against five antibiotic-resistant strains, mahanimbicine (2) demonstrated MIC values in the range of 25.0–175.0 mg/mL, which were significantly higher (i.e., less potent) than those of mahanimbine (3) and the essential oil, which showed potent activity with MIC values as low as ≤5.0 µg/mL [1]. The data indicates that mahanimbicine is not the optimal choice for antibacterial applications when compared to its more potent congener mahanimbine.

Antibacterial MIC range

Head-to-head

MIC 25.0–175.0 mg/mL (mahanimbicine)
Mahanimbine ≤5.0 µg/mL (most strains)

Supports antimicrobial screening context

Broth microdilution against five resistant strains

Evidence Dimension	Minimum Inhibitory Concentration (MIC)
Target Compound Data	25.0–175.0 mg/mL (range across five bacterial strains)
Comparator Or Baseline	Mahanimbine: ≤5.0 µg/mL (most strains)
Quantified Difference	Mahanimbicine is >1000-fold less potent than mahanimbine
Conditions	Broth microdilution assay against S. aureus, P. aeruginosa, K. pneumonia, E. coli, S. pneumoniae

Why This Matters

For antimicrobial research programs, this stark potency difference mandates the selection of mahanimbine over mahanimbicine, unless the goal is to investigate structure-activity relationships that confer antibiotic resistance.

• [1] Nagappan, T., Ramasamy, P., Wahid, M. E., Segaran, T. C., & Vairappan, C. S. (2011). Biological activity of carbazole alkaloids and essential oil of Murraya koenigii against antibiotic resistant microbes and cancer cell lines. Molecules, 16(11), 9651-9664. View Source

Mahanimbicine (CAS 28305-77-3): Optimal Research and Industrial Application Scenarios

Tissue Repair and Wound Healing Model Studies

Based on the superior collagen deposition (88.54%) and enhanced tissue organization observed in rat wound models [1], mahanimbicine is the preferred carbazole alkaloid for researchers investigating wound healing mechanisms, fibrosis, or dermal regeneration. Its ability to promote fibroblast formation and hair follicle neogenesis while reducing inflammation [1] makes it a valuable tool compound for in vivo wound healing studies.

Kinase Inhibition and Cervical Cancer Target Validation

In silico data demonstrating strong binding to CDK2 and MAPK3 (-10.8 to -10.5 kcal/mol) [2] positions mahanimbicine as a promising scaffold for kinase inhibitor development, particularly in cervical cancer research. Researchers can utilize mahanimbicine as a starting point for structure-based drug design, leveraging its higher predicted affinity over Topotecan [2].

Structure-Activity Relationship (SAR) Studies in Carbazole Alkaloids

Mahanimbicine's distinct activity profile—moderate cytotoxicity [3], lack of pancreatic cholesterol esterase inhibition [4], and weak antibacterial effects [3]—makes it an ideal reference compound for SAR studies. Comparing mahanimbicine with mahanimbine (high potency in cancer and antibacterial assays) and mahanine (potent enzyme inhibition) can elucidate the pharmacophoric elements responsible for divergent biological activities.

Natural Product Isolation and Analytical Method Development

Given its well-defined chemical structure and the availability of validated HPLC-DAD quantification methods [4], mahanimbicine can serve as a reference standard for the quality control of Murraya koenigii extracts and related botanical preparations. Its distinct chromatographic properties facilitate accurate identification and quantification in complex mixtures.

Application

Selection Property

Validation Focus

Wound healing model studies

Collagen deposition endpoint context

In vivo wound model review

Kinase inhibition research

CDK2/MAPK3 binding affinity context

In silico kinase selectivity review

Carbazole alkaloid SAR studies

Activity divergence profiling

Pharmacophoric element comparison

Natural product analytical reference

Chromatographic identity confirmation

HPLC method verification

• [1] Nagappan, T., Segaran, T. C., Wahid, M. E., Ramasamy, P., & Vairappan, C. S. (2012). Efficacy of carbazole alkaloids, essential oil and extract of Murraya koenigii in enhancing subcutaneous wound healing in rats. Molecules, 17(12), 14449-14463. View Source
• [2] Balkrishna, A., Sharma, Y., Dabas, S., Arya, V., & Dabas, A. (2025). Multifaceted computational insights of murrayacinine as dual inhibitors of CDK2 and MAPK3 to combat cervical cancer. Biochemical and Biophysical Research Communications, 775, 152178. View Source
• [3] Nagappan, T., Ramasamy, P., Wahid, M. E., Segaran, T. C., & Vairappan, C. S. (2011). Biological activity of carbazole alkaloids and essential oil of Murraya koenigii against antibiotic resistant microbes and cancer cell lines. Molecules, 16(11), 9651-9664. View Source
• [4] Pyranocarbazole alkaloids, isolated from Clausena cambodiana leaves, as a pancreatic cholesterol esterase inhibitor, and their HPLC–DAD quantitative determination method. Chemical Papers (2021). View Source